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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

An in-depth exploration of the fundamental characteristics, synthesis, and analysis of perinone
pigments for researchers, scientists, and drug development professionals.

Perinone pigments are a class of high-performance organic compounds renowned for their
exceptional stability, vibrant colors, and unique electronic properties. This technical guide
provides a detailed overview of the core characteristics of the two primary isomers, Pigment
Orange 43 and Pigment Red 194, encompassing their synthesis, physicochemical properties,
and analytical characterization.

Core Physicochemical Characteristics

Perinone pigments are characterized by their robust molecular structure, which imparts
outstanding resistance to light, heat, and chemicals. These properties make them suitable for a
wide range of demanding applications, from industrial coatings and plastics to advanced
organic electronics.

Quantitative Data Summary

The key performance indicators for Pigment Orange 43 (trans-isomer) and Pigment Red 194
(cis-isomer) are summarized below.
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Property

Pigment Orange 43 (trans-
isomer)

Pigment Red 194 (cis-
isomer)

Colour Index Name

C.l. Pigment Orange 43

C.l. Pigment Red 194

Colour Index Number 71105 71100

CAS Number 4424-06-0 4216-02-8
Molecular Formula C26H12N402 C26H12N402
Molecular Weight 412.41 g/mol 412.40 g/mol
Lightfastness (BWS) 8 (Full Shade & 1/3 SD in 7.812]

HDPE)[1]

Heat Stability

~280 °C in PE and PET[1]

270 °C in Polypropylene[2]

Chemical Resistance

Excellent

Excellent

Acid Resistance

5 (Excellent)[3]

5 (Excellent)[4]

Alkali Resistance

5 (Excellent)[3]

5 (Excellent)[4]

Oil Absorption

60-80 g/100g [5]

40-45 g/100g [4]

Density

1.5 g/cm3[3]

1.70 g/cm3[4]

Appearance

Bright, reddish orange
powder[1]

Dark red powder[2]

Synthesis and Isomer Separation

The synthesis of perinone pigments typically involves the condensation of
naphthalenetetracarboxylic dianhydride with o-phenylenediamine. This reaction yields a
mixture of the cis and trans isomers.[6] The separation of these isomers is a critical step and is
achieved through the differential solubility of their respective potassium salts in an alcoholic
solution.

Experimental Protocols

1. Synthesis of Mixed Perinone Isomers:
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» Reactants: Naphthalenetetracarboxylic dianhydride and o-phenylenediamine.

e Solvent: Glacial acetic acid.

e Procedure:

[¢]

Suspend naphthalenetetracarboxylic dianhydride and o-phenylenediamine in glacial acetic
acid.

Heat the mixture to reflux (approximately 118 °C) and maintain for several hours.

The resulting precipitate, a mixture of cis and trans perinone isomers, is collected by
filtration.

Wash the precipitate with a suitable solvent (e.g., ethanol) to remove impurities.

Dry the mixed-isomer product.

2. Separation of Cis and Trans Isomers:

o Reagents: Mixed perinone isomers, ethanol, potassium hydroxide (KOH).

e Procedure:

o

Suspend the mixed perinone isomers in ethanol.
Add a solution of potassium hydroxide in ethanol to the suspension.

Heat the mixture. The trans-isomer reacts with KOH to form a sparingly soluble potassium
salt of the ring-opened structure, which precipitates from the solution. The cis-isomer
remains in solution.[6]

Filter the hot mixture to isolate the precipitated potassium salt of the trans-isomer.
For the trans-isomer (Pigment Orange 43):

» Wash the precipitate with hot ethanol.
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» Hydrolyze the potassium salt by treatment with a dilute acid to regenerate the insoluble
trans-perinone.

» Filter, wash with water until neutral, and dry to obtain pure Pigment Orange 43.

o For the cis-isomer (Pigment Red 194):
= Cool the filtrate containing the cis-isomer.
» Acidify the filtrate with a dilute acid to precipitate the cis-perinone.
» Filter, wash with water until neutral, and dry to obtain pure Pigment Red 194.

Analytical Characterization

The structural and compositional analysis of perinone pigments is crucial for quality control and
research purposes. The following are key analytical techniques employed for their
characterization.

1. Fourier Transform Infrared (FTIR) Spectroscopy:

o Objective: To identify the functional groups present in the perinone molecule and confirm the
successful synthesis.

e Methodology:

o Prepare a sample by mixing a small amount of the pigment with potassium bromide (KBr)
and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR) accessory.

o Acquire the FTIR spectrum in the range of 4000-400 cm~1.

o Expected Peaks: Look for characteristic absorption bands corresponding to C=0
(carbonyl) stretching, C=N (imine) stretching, and aromatic C-H and C=C vibrations.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Objective: To elucidate the molecular structure and differentiate between the cis and trans
isomers. Due to the low solubility of perinone pigments in common organic solvents, specific
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sample preparation is required.

o Methodology:

o Dissolve the perinone pigment in a strong deuterated acid, such as deuterated sulfuric
acid (D2S0a.), for analysis.[5]

o Acquire *H and 3C NMR spectra.

o Expected Spectra: The symmetry of the isomers will be reflected in the number of distinct
signals in the NMR spectra. The trans-isomer, being more symmetrical, will exhibit a
simpler spectrum compared to the cis-isomer.

Visualizations

To further elucidate the concepts discussed, the following diagrams provide visual
representations of the chemical structures, synthesis pathway, and analytical workflow.

Chemical Structures of Perinone Isomers

trans-lsomer (Pigment Orange 43) cis-lsomer (Pigment Red 194)

trans_isomer cis_isomer

Click to download full resolution via product page

Chemical structures of trans and cis perinone isomers.
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General Synthesis Pathway of Perinone Pigments

Naphthalenetetracarboxylic Dianhydride
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Flowchart of the synthesis and separation of perinone isomers.
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Experimental Workflow for Perinone Pigment Characterization

Perinone Pigment Sample

LN
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Workflow for the analytical characterization of perinone pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585388#perinone-pigments-fundamental-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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